Cas no 111170-56-0 (Benzeneacetic acid, a-methyl-, ethyl ester, (aR)-)

• Product Name: Benzeneacetic acid, a-methyl-, ethyl ester, (aR)-
• CAS No: 111170-56-0
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 138720
• PubChem ID: 7204861
• Update Time: 2025-04-19

Benzeneacetic acid, a-methyl-, ethyl ester, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-methyl-, ethyl ester, (aR)-
• (S)-2-PHENYLPROPIONATE ETHYL
• ETHYL (S)-2-PHENYLPROPIONATE
• ethyl (2S)-2-phenylpropanoate
• (R)-ethyl 2-phenylpropanoate
• (+)-Ethyl hydratropate
• SCHEMBL5983555
• 111170-56-0
• AKOS006293239
• Benzeneacetic acid,a-methyl-,ethyl ester,(ar)-
• UTUVIKZNQWNGIM-VIFPVBQESA-N
• (s)-(+)-ethyl 2-phenylpropionate
• (S)-ethyl 2-phenylpropanoate

• Inchi： 1S/C11H14O2/c1-3-13-11(12)9(2)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3/t9-/m0/s1
• InChI Key： UTUVIKZNQWNGIM-VIFPVBQESA-N
• SMILES： O(CC)C([C@@H](C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.012
• Boiling Point: 232.2°C at 760 mmHg
• Flash Point: 93.6°C
• Refractive Index: 1.496
• PSA: 26.3
• LogP: 2.35320